Cas no 125080-92-4 (1H-Cyclopenta[b]quinolin-9-amine,2,3,5,6,7,8-hexahydro-N-methyl-)

• Product Name: 1H-Cyclopenta[b]quinolin-9-amine,2,3,5,6,7,8-hexahydro-N-methyl-
• CAS No: 125080-92-4
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 154249
• PubChem ID: 3079312
• Update Time: 2025-04-19

1H-Cyclopenta[b]quinolin-9-amine,2,3,5,6,7,8-hexahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]quinolin-9-amine,2,3,5,6,7,8-hexahydro-N-methyl-
• N-methyl-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]quinolin-9-amine
• BRN 4250867
• 1H-Cyclopenta(b)quinolin-9-amine, 2,3,5,6,7,8-hexahydro-N-methyl-
• 125080-92-4
• DTXSID40154632
• 2,3,5,6,7,8-Hexahydro-N-methyl-1H-cyclopenta(b)quinolin-9-amine
• 9-Methylamino-2,3,5,6,7,8-hexahydro-1H-cyclopenta(b)quinoline

• Inchi： 1S/C13H18N2/c1-14-13-9-5-2-3-7-11(9)15-12-8-4-6-10(12)13/h2-8H2,1H3,(H,14,15)
• InChI Key： GNRXDYHJVOSOHV-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C(=C2C=1CCC2)NC

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.136
• Boiling Point: 357.6°Cat760mmHg
• Flash Point: 170.1°C
• Refractive Index: 1.624
• PSA: 24.92